Cas no 6504-32-1 (4,5-Dichlorofuran-2-carboxylic acid)
6504-32-1 structure
Product Name:4,5-Dichlorofuran-2-carboxylic acid
CAS No:6504-32-1
MF:C5H2Cl2O3
MW:180.973579883575
CID:2114063
PubChem ID:23423218
Update Time:2024-03-01
4,5-Dichlorofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-2-Furancarboxylic acid
- BDBM50260721
- 4,5-dichlorofuran-2-carboxylic acid
- 4,5-dichloro-furan-2-carboxylic acid
- 4,5-Dichlorofuran-2-carboxylic acid
-
- Inchi： 1S/C5H2Cl2O3/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
- InChI Key： VTLYSVKHSBKBNC-UHFFFAOYSA-N
- SMILES： ClC1=C(OC(C(=O)O)=C1)Cl
Computed Properties
- Exact Mass: 179.9380993g/mol
- Monoisotopic Mass: 179.9380993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 2.4
4,5-Dichlorofuran-2-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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